Cas no 950345-76-3 (3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 950345-76-3
• MF: C₁₇H₁₆ClF₃N₄O
• MW: 384.783352851868
• CID: 5430578
• Update Time: 2025-08-02

3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C17H16ClF3N4O/c1-10-9-13(22-7-8-26-2)25-16(23-10)14(15(24-25)17(19,20)21)11-3-5-12(18)6-4-11/h3-6,9,22H,7-8H2,1-2H3
• InChI Key： QDJCMEOEBPHOJU-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C(C(F)(F)F)=NN1C(NCCOC)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine

Comprehensive Analysis of 3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 950345-76-3)

The compound 3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 950345-76-3) is a pyrazolo[1,5-a]pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This heterocyclic scaffold is characterized by the presence of a chlorophenyl group, a trifluoromethyl moiety, and a methoxyethylamine side chain, which collectively contribute to its physicochemical properties and interaction with biological targets.

Recent studies highlight the growing interest in pyrazolo[1,5-a]pyrimidine derivatives as kinase inhibitors, particularly in oncology and inflammation research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the 4-chlorophenyl substituent may influence target binding affinity. Researchers are actively investigating whether this compound exhibits selective inhibition against specific kinases, a topic frequently searched in academic databases and AI-driven literature reviews.

From a synthetic chemistry perspective, the incorporation of both electron-withdrawing (trifluoromethyl) and electron-donating (methoxyethyl) groups presents interesting challenges in structure-activity relationship (SAR) optimization. Computational chemistry studies suggest that the planar pyrazolo[1,5-a]pyrimidine core may facilitate π-stacking interactions with aromatic amino acid residues in enzyme binding pockets. These molecular features align with current trends in fragment-based drug design, a hot topic in medicinal chemistry forums.

The compound's physicochemical properties, including its logP and aqueous solubility, are subjects of particular interest for formulation scientists. With increasing demand for bioavailability enhancement strategies, researchers are examining whether the methoxyethylamine side chain could improve water solubility compared to other pyrazolo[1,5-a]pyrimidine analogs. This aspect frequently appears in search queries related to drug-like properties and lead optimization.

Analytical characterization of CAS No. 950345-76-3 typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular attention to the 19F NMR signal from the trifluoromethyl group. The compound's stability under various pH conditions is another area of investigation, especially given the pharmaceutical industry's focus on forced degradation studies and impurity profiling.

Emerging applications in agricultural chemistry have also been explored, with some pyrazolo[1,5-a]pyrimidine derivatives showing activity as plant growth regulators. While specific data for this compound remains proprietary, the structural similarity to known agrochemicals has prompted inquiries about potential mode of action in plant systems, a subject gaining traction in sustainable agriculture discussions.

Patent literature reveals that derivatives of this scaffold are being evaluated for various indications, reflecting the pharmaceutical industry's continued investment in heterocyclic compounds as privileged structures. The presence of both hydrogen bond acceptors and hydrophobic domains in the molecule makes it particularly interesting for molecular docking studies, a technique frequently searched by computational chemists.

Quality control aspects of CAS No. 950345-76-3 emphasize the importance of monitoring regioisomeric impurities during synthesis, given the potential for alternative ring fusion in the pyrazolo[1,5-a]pyrimidine system. This aligns with current Good Manufacturing Practice (cGMP) requirements and the growing regulatory focus on genotoxic impurities in pharmaceutical development.

Environmental fate studies of similar compounds suggest that the trifluoromethyl group may influence biodegradation pathways, a consideration in green chemistry initiatives. Researchers are investigating whether the methoxyethyl side chain could offer advantages in this regard, responding to increasing industry demands for sustainable synthetic methodologies.

The crystalline form of 3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine has been characterized by X-ray powder diffraction (XRPD), with particular interest in how the chlorophenyl and trifluoromethyl groups influence crystal packing. Such studies are crucial for polymorph screening, a critical step in pharmaceutical development that frequently appears in formulation science queries.

Metabolic studies of related compounds indicate that the pyrazolo[1,5-a]pyrimidine core tends to be metabolically stable, with modification often occurring on the methoxyethyl side chain. This has implications for drug metabolism predictions and the design of metabolically robust analogs, topics of high interest in ADME (Absorption, Distribution, Metabolism, and Excretion) research.

In conclusion, CAS No. 950345-76-3 represents an interesting case study in modern medicinal chemistry, combining multiple functional groups that address contemporary challenges in drug discovery. Its pyrazolo[1,5-a]pyrimidine scaffold continues to attract research attention across multiple disciplines, from targeted therapeutics to agrochemical development, reflecting the versatility of this chemical class in addressing diverse biological challenges.